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Compound of Interest

Compound Name: SMU-L11

Cat. No.: B12385089

The following guidelines provide comprehensive procedures for the proper disposal of
laboratory waste at Southern Methodist University (SMU). These procedures are designed to
ensure the safety of all laboratory personnel and to maintain compliance with federal, state,
and local regulations. All researchers, scientists, and drug development professionals must
adhere to these protocols when handling and disposing of chemical and biological materials.

Chemical Waste Disposal

Proper segregation and disposal of chemical waste are critical to laboratory safety. The
following table outlines the categorization and disposal procedures for various types of
chemical waste.
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Waste Category

Description

Disposal Procedure

Halogenated Solvents

Organic solvents containing
halogen atoms (e.g.,

chloroform, dichloromethane).

Collect in a designated,
properly labeled, sealed waste

container.

Non-Halogenated Solvents

Organic solvents without
halogen atoms (e.g., ethanol,

methanol, acetone).

Collect in a designated,
properly labeled, sealed waste
container, separate from

halogenated solvents.

Acids

Acidic solutions and reagents.

Collect in a designated,
properly labeled, sealed waste
container. Do not mix with
bases or other reactive

chemicals.

Bases

Basic (alkaline) solutions and

reagents.

Collect in a designated,
properly labeled, sealed waste
container. Do not mix with
acids or other reactive

chemicals.

Aqueous Metal Containing
Waste

Solutions containing heavy

metals.

Collect in a designated,
properly labeled, sealed waste

container.

Mercury Waste

Any materials contaminated

with mercury.

Collect separately in a
designated, sealed container
clearly labeled "Mercury
Waste".

Used Qil

Non-contaminated used oil.

Can be recycled if not
contaminated. Collect in a

designated container.

Miscellaneous Solids

Grossly contaminated supplies

and solid chemical waste.

Collect separately from liquids
in a designated, labeled

container.
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Segregate and handle with

Highly reactive substances extreme caution. Contact
Special Wastes such as peroxides, cyanides, Environmental Health and
and oxidizers. Safety (EHS) for specific

disposal instructions.

Key Disposal Regulations:
» Waste containers must remain closed except when adding waste.[1]

o Laboratories are prohibited from accumulating more than 55 gallons of hazardous waste or 1
quart of acutely toxic waste.[2]

» Hazardous waste must be transported on a plastic cart with side walls.[2]

Biological Waste and Sharps Disposal

The Texas Commission on Environmental Quality and the Texas Department of State Health
Services regulate the treatment and disposal of medical waste.[3] The approved methods for
use at SMU are steam disinfection (autoclaving), incineration, and chemical disinfection.[3]
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Waste Type

Description

Disposal Procedure

Solid Medical Waste

Non-sharp materials
contaminated with biological

agents.

Treat by chemical disinfection
or steam disinfection
(autoclave). After treatment,
place a label on the bag or
container indicating it has been
treated and discard it in the

regular trash.[3]

Liquid Biological Waste

Cultures, stocks, and other
liquid materials containing

biological agents.

Decontaminate via chemical
disinfection or autoclaving
before disposal. Treated
liquids can be poured down
the drain.[4]

Contaminated Sharps

Needles, scalpels, and other
sharp instruments that have
been in contact with blood,
body fluids, or other infectious

materials.

Place immediately into a
designated sharps container.
Do not recap, bend, or break
needles. When the container is

% full, close and seal the lid.[3]

Decontamination Procedures

Proper decontamination of laboratory surfaces and equipment is essential to prevent cross-

contamination and ensure a safe working environment.
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Decontamination Method

Procedure

Application

General Cleaning

Wash surfaces with warm,

soapy water.

General laboratory surfaces,
fume hoods, and chemical

storage areas.[4]

Chemical Disinfection (Solids)

Immerse in a freshly prepared
20% household bleach
solution for at least 30 minutes
and drain thoroughly before

disposal.[3]

Solid biological waste.

Chemical Disinfection (Liquids)

Dilute with household bleach
to a 20% concentration and
hold for 30 minutes.[3]

Liquid biological waste.

Biological Spills

Decontaminate with a 20%
bleach solution or other
suitable disinfectant.[4][5]

Areas that may have been

exposed to biological spills.

Equipment Decontamination

Decontaminate all accessible
surfaces. Biosafety cabinets
should be wiped down,
including the spill pan, with a
suitable disinfectant.[4][5]

Laboratory equipment and

biosafety cabinets.

Waste Disposal Workflow

The following diagram illustrates the general workflow for hazardous waste disposal at SMU.
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Laboratory Waste Generation
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Caption: General workflow for hazardous waste disposal at SMU.
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Empty Container Disposal

Properly emptying and disposing of chemical containers is crucial to prevent accidental
exposure and environmental contamination.
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Caption: Procedure for disposing of empty chemical containers.
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Note: Any containers that held acutely hazardous substances must be picked up as part of the
hazardous waste program and should not be disposed of in the regular trash.[2]

For further information or in case of a spill or emergency, contact SMU Environmental Health
and Safety (EHS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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